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To Researchers, Scientists, and Drug Development Professionals,

This document provides a comprehensive guide for the in vivo application of ML404, a potent
and selective inhibitor of the Mitogen-Activated Protein Kinase Kinase Kinase Kinase 1
(MAP4K1), also known as Hematopoietic Progenitor Kinase 1 (HPK1). These notes are
intended to facilitate the effective design and execution of pre-clinical studies investigating the
therapeutic potential of ML404.

Introduction to ML404

ML404 is a small molecule inhibitor targeting HPK1, a key negative regulator of T-cell
activation. By inhibiting HPK1, ML404 enhances T-cell proliferation, cytokine production, and
effector functions, making it a promising candidate for cancer immunotherapy. This document
outlines the essential protocols for evaluating the in vivo efficacy, pharmacokinetics, and
pharmacodynamics of ML404 in various cancer models.

Signaling Pathway

HPK1 is a central node in the T-cell receptor (TCR) signaling pathway. Upon TCR engagement,
HPK1 becomes activated and subsequently phosphorylates SLP-76, leading to its
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ubiquitination and degradation. This action dampens the downstream signaling cascade that is
critical for T-cell activation. ML404 blocks the kinase activity of HPK1, thereby preventing the
negative regulation of SLP-76 and augmenting the T-cell response.
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1. Cell Culture
(e.g., MC38)

2. Tumor Implantation
(Subcutaneous)

!

3. Tumor Growth Monitoring
(Calipers)

!

4. Randomization
(Tumor Volume ~100 mm3)

5. Treatment Initiation
(Vehicle vs. ML404)

6. Daily Dosing & Monitoring
(Tumor Volume, Body Weight)

7. Endpoint
(Tumor Volume >1500 mm3 or
Pre-defined Timepoint)

8. Tumor Excision & Analysis
(Immunohistochemistry, Flow Cytometry)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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